2-{2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.1]heptan-1-yl}acetic acid
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Description
The compound “2-{2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.1]heptan-1-yl}acetic acid” is a complex organic molecule . The tert-butoxy carbonyl (Boc) group is a protecting group used in organic synthesis . The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .
Molecular Structure Analysis
The molecular structure of “this compound” is complex, featuring a bicyclic heptane ring structure with a carbonyl group and a tert-butoxy group .Chemical Reactions Analysis
The Boc group can be removed from amines with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.1]heptan-1-yl}acetic acid' involves the protection of the amine group, followed by the formation of the bicyclic ring system and subsequent deprotection to yield the final product.", "Starting Materials": [ "2-azabicyclo[3.1.1]heptane", "tert-butyl chloroformate", "sodium hydroxide", "acetic anhydride", "acetic acid", "diethyl ether", "water" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate in the presence of sodium hydroxide to yield 2-[(tert-butoxy)carbonyl]azabicyclo[3.1.1]heptane", "Addition of acetic anhydride to the protected amine to form the acetylated intermediate", "Cyclization of the acetylated intermediate with sodium hydroxide in water to form the bicyclic ring system", "Deprotection of the tert-butyl group with acetic acid in diethyl ether to yield the final product, 2-{2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.1]heptan-1-yl}acetic acid" ] } | |
CAS No. |
2680537-22-6 |
Molecular Formula |
C13H21NO4 |
Molecular Weight |
255.3 |
Purity |
95 |
Origin of Product |
United States |
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